Cas no 1781934-50-6 (AR-C102222 hydrochloride)

• Product Name: AR-C102222 hydrochloride
• CAS No: 1781934-50-6
• MF: C₁₉H₁₇ClF₂N₆O
• MW: 418.8277
• CID: 4739872
• PubChem ID: 21192822
• Update Time: 2025-11-06

AR-C102222 hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-[(4'-Amino-5',8'-difluorospiro[piperidine-4,2'(1'H)-quinaxolin]-1-yl)carbonyl]-2-pyridinecarbonitrile hydrochloride
• 5-(4-Amino-5,8-difluorospiro[1H-quinazoline-2,4'-piperidine]-1'-carbonyl)pyridine-2-carbonitrile;hyd
• AR-C102222 hydrochloride
• AR-C102222
• 5-(4-amino-5,8-difluorospiro[1H-quinazoline-2,4'-piperidine]-1'-carbonyl)pyridine-2-carbonitrile;hydrochloride
• 5-({4'-amino-5',8'-difluoro-1'H-spiro[piperidine-4,2'-quinazolin]-1-yl}carbonyl)pyridine-2-carbonitrile hydrochloride
• 1781934-50-6
• G14050
• MS-27332
• CS-0108837
• AR-C 102222
• DA-61190
• AKOS024457903
• AR-C102222 (hydrochloride)
• HY-12122A
• 253771-21-0
• SCHEMBL7931745

• Inchi： 1S/C19H16F2N6O.ClH/c20-13-3-4-14(21)16-15(13)17(23)26-19(25-16)5-7-27(8-6-19)18(28)11-1-2-12(9-22)24-10-11;/h1-4,10,25H,5-8H2,(H2,23,26);1H
• InChI Key： FJFMOBYDHGJDGV-UHFFFAOYSA-N
• SMILES： Cl[H].FC1C([H])=C([H])C(=C2C(N([H])[H])=NC3(C([H])([H])C([H])([H])N(C(C4=C([H])N=C(C#N)C([H])=C4[H])=O)C([H])([H])C3([H])[H])N([H])C2=1)F

Computed Properties

• Exact Mass: 418.1120432g/mol
• Monoisotopic Mass: 418.1120432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 698
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on AR-C102222 hydrochloride

Introduction to AR-C102222 Hydrochloride and Its Significance in Modern Chemical Biology

AR-C102222 hydrochloride, a compound with the CAS number 1781934-50-6, has emerged as a noteworthy entity in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique chemical structure and pharmacological properties, has garnered significant attention from researchers due to its potential applications in drug development and therapeutic interventions. The hydrochloride salt form of AR-C102222 enhances its solubility and bioavailability, making it a promising candidate for further exploration in various biomedical contexts.

The chemical structure of AR-C102222 hydrochloride encompasses a complex arrangement of functional groups that contribute to its distinct biological activity. Recent studies have highlighted its role as a potent modulator of cellular signaling pathways, particularly those involved in inflammation and immune response. The compound's ability to interact with specific targets within these pathways suggests its utility in the development of novel anti-inflammatory agents. This aligns with the growing demand for targeted therapies that offer improved efficacy and reduced side effects compared to traditional treatments.

In the context of contemporary research, AR-C102222 hydrochloride has been investigated for its potential applications in treating chronic inflammatory diseases. Preclinical studies have demonstrated its ability to attenuate pro-inflammatory cytokine production, thereby mitigating the pathological processes associated with conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's mechanism of action appears to involve the inhibition of key enzymes and receptors that are central to the inflammatory cascade, offering a multifaceted approach to therapeutic intervention.

Moreover, the pharmacokinetic profile of AR-C102222 hydrochloride has been a subject of extensive analysis. Its favorable solubility profile enhances its absorption and distribution throughout the body, while its relatively short half-life ensures that it can be administered frequently without accumulating to toxic levels. These characteristics make it an attractive candidate for oral formulations, which are often preferred due to their ease of administration and patient compliance.

The synthesis and purification of AR-C102222 hydrochloride have been refined through advanced chemical methodologies, ensuring high purity and consistency in batch-to-batch production. These advancements are crucial for maintaining the integrity of pharmaceutical products and ensuring their safety and efficacy in clinical settings. The synthetic route involves multi-step organic reactions, each meticulously optimized to maximize yield while minimizing byproduct formation. This underscores the importance of precision chemistry in developing compounds with therapeutic potential.

Recent breakthroughs in computational chemistry have further enhanced the understanding of AR-C102222 hydrochloride's interactions with biological targets. Molecular modeling techniques have been employed to predict how the compound binds to its receptors, providing insights into its pharmacological effects at the molecular level. These computational approaches complement experimental data, allowing researchers to design more effective derivatives with improved pharmacological profiles.

The potential applications of AR-C102222 hydrochloride extend beyond anti-inflammatory therapies. Emerging research suggests that it may also play a role in neuroprotective strategies, particularly in conditions characterized by neuroinflammation such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate inflammatory pathways within neural tissues could lead to novel therapeutic interventions that address the underlying mechanisms of these debilitating conditions.

Regulatory considerations are also crucial in advancing AR-C102222 hydrochloride towards clinical application. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under stringent quality control measures, guaranteeing its safety and efficacy for human use. Additionally, navigating the regulatory landscape requires thorough documentation of preclinical data, manufacturing processes, and proposed clinical trials. This rigorous approach is essential for obtaining regulatory approval and bringing new therapies to market efficiently.

The economic impact of developing compounds like AR-C102222 hydrochloride cannot be overstated. Investment in pharmaceutical research not only drives scientific innovation but also contributes significantly to healthcare advancements. As healthcare costs continue to rise globally, innovative therapies that offer cost-effective solutions are increasingly valuable. AR-C102222 hydrochloride represents such an innovation, holding promise for reducing healthcare expenditures while improving patient outcomes.

Future directions in AR-C102222 hydrochloride research include exploring its potential synergies with other therapeutic agents. Combination therapies have shown great promise in treating complex diseases by targeting multiple pathways simultaneously. By investigating how AR-C102222 hydrochloride interacts with existing drugs or novel compounds, researchers may uncover synergistic effects that enhance overall treatment efficacy.

In conclusion, AR-C102222 hydrochloride (CAS number: 1781934-50-6) stands out as a significant compound in modern chemical biology and pharmaceutical research. Its unique chemical properties, combined with promising preclinical results, position it as a valuable candidate for developing novel therapeutic agents. As research continues to unravel its mechanisms of action and explore new applications, AR-C102222 hydrochloride is poised to make substantial contributions to medical science and patient care.